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Compound of Interest

Compound Name:
N-(2,5-dichlorophenyl)-4-

methoxybenzamide

CAS No.: 7465-94-3

Cat. No.: B3344513

Get Quote

Executive Summary & Chemical Profile
N-(2,5-dichlorophenyl)-4-methoxybenzamide (CAS: 7465-94-3) is a chlorinated aromatic

amide commonly utilized in structure-activity relationship (SAR) studies and drug discovery.[1]

[2][3] Due to the presence of the halogenated phenyl ring, this compound presents specific

environmental persistence risks and requires high-temperature incineration to prevent the

formation of hazardous byproducts (e.g., dioxins) during thermal destruction.

This guide defines the Best Management Practices (BMP) for the segregation, packaging, and

disposal of this compound, treating it as Halogenated Organic Waste.
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Parameter Data

Chemical Name N-(2,5-dichlorophenyl)-4-methoxybenzamide

CAS Number 7465-94-3

Molecular Formula C₁₄H₁₁Cl₂NO₂

Physical State Solid (Crystalline powder)

Hazard Class (GHS)
Skin Irrit. 2, Eye Irrit.[1][2][3][4] 2A, STOT SE 3

(Predicted)

Waste Stream Halogenated Organic (Solid or Liquid)

RCRA Status
Not P- or U-Listed; Manage as Non-RCRA

Hazardous (unless characteristic)

Hazard Assessment & Causality
To ensure scientific integrity in disposal, one must understand the why behind the protocols:

Halogen Content (Chlorine): The two chlorine atoms on the phenyl ring render this

compound unsuitable for standard fuel blending or low-temperature incineration.[2][3]

Improper combustion can generate hydrogen chloride (HCl) gas and potential

polychlorinated biphenyls (PCBs) or dioxins.[2][3] Directive: It must be routed to a facility

equipped with a secondary combustion chamber and acid gas scrubbers.[2][3]

Environmental Persistence: Chlorinated benzamides are chemically stable and resistant to

biodegradation.[2][3] Directive: Disposal down the drain (sanitary sewer) is strictly prohibited

to prevent aquatic toxicity and bioaccumulation.[2][3]

Chemical Incompatibility: As an amide, it is relatively stable but can hydrolyze under strong

acidic or basic conditions.[2][3] Directive: Segregate from strong oxidizers to prevent

uncontrolled reactions in waste drums.

Disposal Decision Logic (Workflow)
The following decision tree illustrates the correct waste stream selection based on the physical

state of the material.
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Waste Generation:
N-(2,5-dichlorophenyl)-4-methoxybenzamide

Determine Physical State

Pure Solid / Powder

Solid

In Solution / Mother Liquor

Liquid

Stream A: Halogenated Solids
(Incineration)

Pack in wide-mouth jar

Solvent Type?

Stream B: Halogenated Solvents
(>2% Halogen content)

DCM, Chloroform, etc. Stream C: Non-Halogenated Solvents
(Trace contaminant only)

Methanol, DMSO, etc.

*Preferred Path:
Treat as Halogenated

for safety

Click to download full resolution via product page

Figure 1: Decision logic for assigning waste streams. Note that mixing halogenated compounds

into non-halogenated solvents usually reclassifies the entire mixture as halogenated waste.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Compound)
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Applicable for: Expired shelf stock, spilled powder, or contaminated weighing paper.[1]

PPE Requirement: Don nitrile gloves, safety goggles, and a lab coat.[2][3][5] Use a

particulate respirator (N95) if handling large open quantities outside a fume hood.[2][3]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a glass

amber jar with a screw-top lid.[1][2][3]

Why: HDPE is resistant to chemical attack and resistant to breakage during transport.[2][3]

Transfer:

Place the waste container inside a fume hood.[2][3][5]

Transfer the solid using a disposable spatula.[2][3]

Do not mix with incompatible solids (e.g., strong oxidizers like permanganates).[2][3]

Labeling:

Affix a hazardous waste label.[2][3]

Chemical Name: Write out the full name: "N-(2,5-dichlorophenyl)-4-
methoxybenzamide". Do not use abbreviations or chemical structures alone.

Hazard Checkbox: Check "Toxic" and "Irritant".[2][3]

Constituents: List "100%".

Secondary Containment: Place the sealed jar into a secondary bin designated for "Solid

Halogenated Waste."

Protocol B: Liquid Waste Disposal (Solutions)
Applicable for: Reaction mixtures, HPLC effluent, or mother liquors.[1]

Solvent Compatibility Check: Determine the primary solvent.[2][3]
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Scenario 1 (Halogenated Solvent): If dissolved in Dichloromethane (DCM) or Chloroform.

[2][3]

Action: Pour into the "Halogenated Solvents" carboy (Red can/Safety can).[2][3]

Scenario 2 (Non-Halogenated Solvent): If dissolved in Methanol, DMSO, or Acetone.

Action: While the solvent itself is non-halogenated, the presence of the chlorinated

solute (N-(2,5-dichlorophenyl)-4-methoxybenzamide) technically contaminates the

stream.[1][2][3]

Best Practice: Dispose of this mixture into the "Halogenated Solvents" stream to ensure

it is incinerated at the correct temperature. Placing chlorinated compounds in non-

halogenated fuel-blending streams can violate facility permits [1].[1][2][3]

Rinsing: Triple-rinse empty source glassware with a small volume of compatible solvent and

add the rinsate to the waste container.[2][3]

Regulatory Compliance & Logistics
RCRA Classification (USA)
Under the Resource Conservation and Recovery Act (RCRA), this specific compound is not

listed on the P-list (acutely hazardous) or U-list (toxic) by its specific CAS number [2].[2][3]

However, the generator is responsible for making a hazardous waste determination.

Characteristic of Toxicity: If the waste extract contains contaminants above regulatory levels

(TCLP), it is hazardous.[3]

Generator Knowledge: Due to the halogenated aromatic structure, it is standard industry

practice to manage this as Non-RCRA Regulated Hazardous Waste (if no other

characteristics apply) or State-Regulated Waste (e.g., California, Minnesota), ensuring it is

incinerated rather than landfilled [3].

DOT Shipping (for Waste Haulers)
When preparing the lab pack for the waste vendor:
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Proper Shipping Name: Waste Environmentally Hazardous Substance, Solid, n.o.s. (N-(2,5-
dichlorophenyl)-4-methoxybenzamide)

Hazard Class: 9

UN Number: UN3077[1][2][3]

Packing Group: III

Note: This applies if the material is deemed environmentally hazardous (aquatic toxicity)

which is standard for chlorinated benzanilides.[2][3]

Emergency Procedures
Scenario Immediate Action

Solid Spill (< 10g)

1. Dampen a paper towel with water (to prevent

dust).2.[2][3] Wipe up spill.3.[2][3] Place towel

and waste in Solid Halogenated Waste bin.4.

Clean surface with soap and water.[2][3][4][6]

Skin Contact

1. Wash with soap and water for 15 minutes.2.

[2][3][6] Remove contaminated clothing.3.[2][3]

[4][6] Seek medical attention if irritation persists

(H315).

Eye Contact

1. Flush eyes with water for 15 minutes

(H319).2.[2][3][6] Consult a physician

immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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